3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide

• IUPAC Name: 3-[(3-ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide
• InChI: InChI=1S/C18H26N2O3/c1-2-23-16-11-15(21)18(16)6-8-20(9-7-18)12-13-4-3-5-14(10-13)17(19)22/h3-5,10,15-16,21H,2,6-9,11-12H2,1H3,(H2,19,22)
• InChI Key: DRUWDAMMBZESSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCN(CC2)CC3=CC(=CC=C3)C(=O)N)O
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties and its ability to interact with specific receptors in the body.

Mechanism of Action

The mechanism of action of 3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide involves its interaction with specific receptors in the body. Specifically, this compound has been shown to interact with the dopamine D2 receptor, which is involved in the regulation of dopamine neurotransmission in the brain. By interacting with this receptor, this compound can modulate the activity of dopamine neurons, providing valuable insights into the function of these neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to modulate the activity of dopamine neurons, which can have a wide range of effects on the body. Additionally, this compound has been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems. These effects can have important implications for the treatment of a wide range of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide in lab experiments include its unique properties and its ability to interact with specific receptors in the body. Additionally, this compound has been extensively studied, making it a well-established tool for scientific research. However, there are also limitations to using this compound in lab experiments. Specifically, this compound can be difficult to synthesize, and its effects on the body can be complex and difficult to interpret.

Future Directions

There are many potential future directions for research on 3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide. One potential direction is to study the effects of this compound on other neurotransmitter systems, including the glutamate and GABA systems. Additionally, this compound could be used to study the effects of specific drugs on these systems, providing valuable insights into the mechanisms of action of these drugs. Finally, future research could focus on developing new synthetic methods for this compound, making it more accessible for scientific research.

Synthesis Methods

The synthesis method of 3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide involves several steps. The first step involves the reaction of 2,6-dimethylphenol with ethyl 2-bromoacetate to form ethyl 2-(2,6-dimethylphenoxy)acetate. The second step involves the reaction of ethyl 2-(2,6-dimethylphenoxy)acetate with 1,2-diaminocyclohexane to form 1-(2,6-dimethylphenoxy)-3-(1,2-diaminocyclohexyl)propan-2-ol. The third step involves the reaction of 1-(2,6-dimethylphenoxy)-3-(1,2-diaminocyclohexyl)propan-2-ol with benzoyl chloride to form this compound.

Scientific Research Applications

3-[(3-Ethoxy-1-hydroxy-7-azaspiro[3.5]nonan-7-yl)methyl]benzamide has been extensively studied for its potential use in scientific research. This compound has been shown to interact with specific receptors in the body, making it an important tool for studying the function of these receptors. Additionally, this compound has been used to study the effects of specific drugs on these receptors, providing valuable insights into the mechanisms of action of these drugs.